Cas no 2228722-57-2 ({1-(6-bromopyridin-2-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(6-bromopyridin-2-yl)methylcyclopropyl}methanamine
• CAS No: 2228722-57-2
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 6109643
• PubChem ID: 165969440
• Update Time: 2025-10-28

{1-(6-bromopyridin-2-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(6-bromopyridin-2-yl)methylcyclopropyl}methanamine
• EN300-1918762
• {1-[(6-bromopyridin-2-yl)methyl]cyclopropyl}methanamine
• 2228722-57-2

• Inchi： 1S/C10H13BrN2/c11-9-3-1-2-8(13-9)6-10(7-12)4-5-10/h1-3H,4-7,12H2
• InChI Key： IVXDDCDZUQXNFA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC2(CN)CC2)=N1

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on {1-(6-bromopyridin-2-yl)methylcyclopropyl}methanamine

{1-(6-Bromopyridin-2-yl)methylcyclopropyl}methanamine: A Comprehensive Overview

The compound {1-(6-bromopyridin-2-yl)methylcyclopropyl}methanamine, identified by the CAS number 2228722-57-2, is a structurally unique organic molecule with potential applications in various fields, particularly in pharmaceutical research and chemical synthesis. This compound is characterized by its complex structure, which includes a cyclopropyl ring, a pyridine moiety, and an amine group. The combination of these functional groups makes it a promising candidate for exploring novel chemical reactions and drug design.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique electronic properties and potential for inducing specific biological activities. The cyclopropyl group in {1-(6-bromopyridin-2-yl)methylcyclopropyl}methanamine contributes to the molecule's stability and reactivity, making it an attractive target for further investigation. Additionally, the presence of the pyridine ring introduces aromaticity and potential for hydrogen bonding, which are critical factors in drug-receptor interactions.

One of the most significant advancements in the study of this compound involves its application in asymmetric synthesis. Researchers have utilized {1-(6-bromopyridin-2-yl)methylcyclopropyl}methanamine as a chiral auxiliary in enantioselective reactions, demonstrating its ability to induce high enantioselectivity in various transformations. This finding underscores its potential as a versatile tool in organic synthesis, particularly in the construction of complex molecular architectures.

Furthermore, the bromine substituent on the pyridine ring plays a crucial role in modulating the electronic properties of the molecule. Bromine's electronegativity enhances the reactivity of the adjacent positions, making it an ideal site for nucleophilic substitutions or electrophilic additions. Recent research has explored the use of this compound as an intermediate in the synthesis of bioactive molecules, such as kinase inhibitors and GPCR modulators.

In terms of pharmacological applications, {1-(6-bromopyridin-2-yl)methylcyclopropyl}methanamine has shown promise as a lead compound for developing novel therapeutic agents. Its ability to interact with key biological targets, such as enzymes and receptors, has been validated through in vitro assays. For instance, studies have demonstrated its potential as an inhibitor of certain protein kinases involved in cancer progression.

The synthesis of this compound involves a multi-step process that combines principles from both organic and organometallic chemistry. The key steps include the formation of the cyclopropane ring via Simmons-Smith reaction and subsequent functionalization to introduce the pyridine and amine groups. These steps require precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, {1-(6-bromopyridin-2-yl)methylcyclopropyl}methanamine exhibits favorable biodegradation characteristics under aerobic conditions, making it less likely to persist in natural ecosystems. This property is particularly important for compounds intended for large-scale industrial applications or those that may come into contact with aquatic environments.

In conclusion, {1-(6-bromopyridin-2-yl)methylcyclopropyl}methanamine represents a valuable addition to the arsenal of tools available to chemists and pharmacologists alike. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research endeavors aimed at discovering innovative chemical entities with therapeutic potential.